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Compound of Interest

Compound Name: N,N-Dimethyldodecylamine

Cat. No.: B051227

Introduction

N,N-Dimethyldodecylamine (DDA) is a tertiary amine featuring a 12-carbon alkyl chain.[1] It
serves as a versatile chemical intermediate and surfactant in various industrial and research
applications. Its properties make it valuable in the synthesis of quaternary ammonium
compounds used in cleaning agents, as a corrosion inhibitor, and as a capping agent in the
synthesis of nanopatrticles.[2] Unlike its N-oxide derivative (LDAO), which is a non-ionic
detergent widely used in biochemistry for solubilizing membrane proteins, N,N-
Dimethyldodecylamine itself is primarily used in organic synthesis and material science.[3][4]

[5]

Proper preparation of a stock solution is critical for ensuring accuracy and reproducibility in
experiments. Due to its chemical nature—a clear, yellow, oily liquid with a fish-like odor that is
practically insoluble in water—careful selection of an appropriate organic solvent is necessary.
[1][6] This document provides a detailed protocol for the preparation of a stock solution of N,N-
Dimethyldodecylamine, with a focus on safety and accuracy.

Key Considerations for Stock Solution Preparation

e Solvent Selection: N,N-Dimethyldodecylamine has negligible solubility in water.[2][6]
Suitable solvents include methanol, ethanol, and N,N-Dimethylformamide, in which it is
readily soluble.[6] The choice of solvent should be compatible with the intended downstream
application. This protocol will use anhydrous methanol as the solvent.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b051227?utm_src=pdf-interest
https://www.benchchem.com/product/b051227?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/8168
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7776762.htm
https://www.benchchem.com/product/b051227?utm_src=pdf-body
https://www.benchchem.com/product/b051227?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/n-n-dimethyldodecylamine-n-oxide-properties-uses-biochemical-applications-na
https://pubs.acs.org/doi/abs/10.1021/acs.langmuir.2c00172
https://www.scbt.com/p/n-n-dimethyldodecylamine-n-oxide-1643-20-5
https://pubchem.ncbi.nlm.nih.gov/compound/8168
https://www.echemi.com/produce/pr2203092394-n-n-dimethyldodecylamine.html
https://www.benchchem.com/product/b051227?utm_src=pdf-body
https://www.benchchem.com/product/b051227?utm_src=pdf-body
https://www.benchchem.com/product/b051227?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7776762.htm
https://www.echemi.com/produce/pr2203092394-n-n-dimethyldodecylamine.html
https://www.echemi.com/produce/pr2203092394-n-n-dimethyldodecylamine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

o Safety: N,N-Dimethyldodecylamine is corrosive and can cause severe skin burns and eye

damage.[7] It is also harmful if swallowed and very toxic to aquatic life.[8] All handling must

be performed in a certified chemical fume hood while wearing appropriate Personal

Protective Equipment (PPE), including nitrile gloves, chemical splash goggles, and a lab

coat.[7][9][10]

o Storage: The compound is sensitive to air and moisture.[2] The prepared stock solution

should be stored in a tightly sealed container, in a cool, dry, and well-ventilated area away

from strong oxidizing agents and acids.[2][8][10] For long-term stability, storage at 2-8°C or

-20°C under an inert atmosphere (e.g., nitrogen or argon) is recommended.

Physicochemical Properties of N,N-
Dimethyldodecylamine

The following table summarizes the key quantitative data for N,N-Dimethyldodecylamine.

Property Value Reference(s)
IUPAC Name N,N-dimethyldodecan-1-amine  [1]
Synonyms Lauryldimethylamine, DDA [1][6]
CAS Number 112-18-5 [1]
Molecular Formula C14H31N [1]
Molecular Weight 213.40 g/mol [1]
Appearance C.:Iear yellow liquid with a fish- (1176}
like odor
Density 0.787 g/mL at 20 °C [2]
Melting Point -20 °C [2]
Boiling Point 80-82 °C at 0.1 mmHg [2]
Insoluble in water; Soluble in
Solubility methanol, chloroform, and [2][6]

N,N-Dimethylformamide
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Experimental Protocol: Preparation of a 100 mM
Stock Solution

This protocol provides a detailed method for preparing 100 mL of a 100 mM stock solution of
N,N-Dimethyldodecylamine in anhydrous methanol.

Materials

N,N-Dimethyldodecylamine (purity > 97%)

Anhydrous Methanol (ACS grade or higher)

Calibrated Micropipettes and sterile tips

Amber glass bottle with a screw cap

Equipment

Certified chemical fume hood

Analytical balance (readable to 0.1 mg)

100 mL Class A volumetric flask

Magnetic stirrer and stir bar

Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, lab coat

Safety Precautions

Perform all steps within a chemical fume hood to avoid inhalation of vapors.[10]

Wear appropriate PPE at all times to prevent skin and eye contact.[7][9]

Avoid sources of ignition as methanol is flammable.

Consult the Safety Data Sheet (SDS) for N,N-Dimethyldodecylamine and methanol before
starting.[8]
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» Dispose of all chemical waste in designated hazardous waste containers according to
institutional guidelines.

Calculations

e Determine the required mass:

[¢]

Molarity (M) = 100 mM = 0.1 mol/L

o

Volume (V) =100 mL=0.1L

[e]

Molecular Weight (MW) = 213.40 g/mol

o

Mass (g) =M x V x MW = 0.1 mol/L x 0.1 L x 213.40 g/mol =2.134 g
o Determine the required volume (since the reagent is a liquid):

o Density (p) =0.787 g/mL

o Volume (mL) =Mass/p =2.1349/0.787 g/mL=2.71 mL
Procedure

o Preparation: Don all required PPE and ensure the chemical fume hood is operating correctly.
Place all necessary equipment and reagents inside the hood.

o Tare Flask: Place the 100 mL Class A volumetric flask on the analytical balance and tare the
weight.

o Measure Reagent: Using a calibrated micropipette, carefully transfer 2.71 mL of N,N-
Dimethyldodecylamine into the tared volumetric flask. Alternatively, for higher accuracy,
directly weigh 2.134 g of the reagent into the flask.

e Initial Dissolution: Add approximately 50 mL of anhydrous methanol to the volumetric flask.

o Dissolve: Cap the flask and swirl gently to dissolve the N,N-Dimethyldodecylamine. If
needed, place a small magnetic stir bar in the flask and place it on a magnetic stirrer at a low
speed until the solution is homogeneous.
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e Bring to Volume: Once the solute is completely dissolved, carefully add anhydrous methanol
until the bottom of the meniscus reaches the calibration mark on the neck of the flask.

» Final Mixing: Cap the flask securely and invert it 15-20 times to ensure the solution is
thoroughly mixed and the concentration is uniform.

o Label and Store: Transfer the final solution to a clearly labeled amber glass bottle. The label
should include:

o Compound Name: N,N-Dimethyldodecylamine

o Concentration: 100 mM

o Solvent: Anhydrous Methanol

o Preparation Date

o Preparer's Initials

o Relevant Hazard Symbols (Corrosive, Environmentally Hazardous)

o Storage: Store the tightly sealed bottle in a cool, dry, and well-ventilated area, away from
incompatible materials.[8][10] For long-term storage, a temperature of -20°C is
recommended.

Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for preparing the stock solution and the
key safety considerations.
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Caption: Workflow for N,N-Dimethyldodecylamine Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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